Cas no 2229341-25-5 ((4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride)

• Product Name: (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride
• CAS No: 2229341-25-5
• MF: C₆H₈Cl₂N₂O₂S
• MW: 243.110918045044
• CID: 6450381
• PubChem ID: 165869376
• Update Time: 2025-11-06

(4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride
• EN300-2003528
• 2229341-25-5

• Inchi： 1S/C6H8Cl2N2O2S/c1-2-10-4-9-6(7)5(10)3-13(8,11)12/h4H,2-3H2,1H3
• InChI Key： FOOUBTIWABYTJT-UHFFFAOYSA-N
• SMILES： ClC1=C(CS(=O)(=O)Cl)N(C=N1)CC

Computed Properties

• Exact Mass: 241.9683541g/mol
• Monoisotopic Mass: 241.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Additional information on (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride

Recent Advances in the Application of (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride (CAS: 2229341-25-5) in Chemical Biology and Pharmaceutical Research

The compound (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride (CAS: 2229341-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its imidazole core and reactive sulfonyl chloride group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, covalent protein modifiers, and novel therapeutic agents targeting a range of diseases.

One of the most notable applications of (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride is its role in the development of covalent inhibitors. The sulfonyl chloride moiety enables the compound to form stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine. This property has been exploited in the design of irreversible inhibitors for enzymes like proteases and kinases, which are implicated in various pathological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the synthesis of a potent covalent inhibitor of SARS-CoV-2 main protease, highlighting its potential in antiviral drug development.

In addition to its use in covalent inhibitor design, (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride has been employed as a versatile building block in medicinal chemistry. Its imidazole ring provides a scaffold for further functionalization, allowing the introduction of diverse pharmacophores. Recent work published in Bioorganic & Medicinal Chemistry Letters showcased its application in the synthesis of novel small molecules targeting G protein-coupled receptors (GPCRs), a major class of drug targets. The study reported improved binding affinity and selectivity of the derived compounds, underscoring the value of this intermediate in structure-activity relationship (SAR) studies.

The compound's reactivity has also been leveraged in chemical biology for protein labeling and modification. A 2024 study in Chemical Science described its use in the site-specific modification of antibodies, enabling the attachment of payloads for antibody-drug conjugates (ADCs). This approach offers advantages in terms of conjugation efficiency and homogeneity, which are critical for ADC development. Furthermore, the stability of the sulfonamide linkage formed by this compound makes it particularly suitable for applications requiring robust bioconjugation.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride. Given its sensitivity to moisture and tendency to decompose, researchers have developed improved storage conditions and reaction protocols to enhance its utility in multistep syntheses. These methodological improvements, detailed in a recent Organic Process Research & Development publication, have expanded the scope of its applications in both academic and industrial settings.

Looking forward, the unique properties of (4-chloro-1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride position it as a valuable tool in ongoing drug discovery efforts. Its combination of reactivity and structural features makes it particularly promising for the development of targeted covalent drugs, a growing area in pharmaceutical research. As our understanding of its applications continues to expand, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.